![molecular formula C23H18N2OS B295938 5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one](/img/structure/B295938.png)
5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one, also known as BMDI, is a heterocyclic compound with potential applications in scientific research. BMDI is a derivative of imidazoline and has been studied for its unique chemical properties and potential therapeutic applications.
Mechanism of Action
The mechanism of action of 5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in disease progression. This compound has been shown to have a high affinity for certain protein targets, including kinases and receptors, which play a critical role in the development and progression of disease.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. This compound has also been shown to have potential as a neuroprotective agent, with studies suggesting that it may help to protect against the development of neurodegenerative diseases such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one for lab experiments is its unique chemical structure, which makes it an attractive target for drug development. This compound has also been found to be relatively stable and easy to synthesize, making it a useful tool for researchers studying the mechanisms of disease. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to develop drugs based on this compound.
Future Directions
There are several potential future directions for research involving 5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one. One area of focus could be the development of new drugs based on the chemical structure of this compound, with a particular emphasis on targeting diseases such as cancer and Alzheimer's disease. Another potential area of research could be the further investigation of the mechanisms of action of this compound, with the goal of gaining a better understanding of how this compound works and how it could be used to develop new therapies for a variety of diseases. Finally, future research could focus on the optimization of the synthesis method for this compound, with the goal of making this compound more accessible to researchers and drug developers around the world.
Synthesis Methods
5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one can be synthesized through a multi-step process involving the reaction of 4-methylbenzaldehyde with 2-mercaptoaniline to form 4-methylphenylthio-2-aminobenzaldehyde. This compound is then reacted with benzylideneacetone to form this compound.
Scientific Research Applications
5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one has been studied for its potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery. This compound has been found to have potential as a lead compound for the development of new drugs targeting a variety of diseases, including cancer, Alzheimer's disease, and diabetes.
Properties
Molecular Formula |
C23H18N2OS |
---|---|
Molecular Weight |
370.5 g/mol |
IUPAC Name |
(5Z)-5-benzylidene-3-(4-methylphenyl)-2-phenylsulfanylimidazol-4-one |
InChI |
InChI=1S/C23H18N2OS/c1-17-12-14-19(15-13-17)25-22(26)21(16-18-8-4-2-5-9-18)24-23(25)27-20-10-6-3-7-11-20/h2-16H,1H3/b21-16- |
InChI Key |
UBYXAVYOWVEGAZ-PGMHBOJBSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=CC=C3)/N=C2SC4=CC=CC=C4 |
SMILES |
CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3)N=C2SC4=CC=CC=C4 |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3)N=C2SC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.